Cas no 89721-04-0 (3(2H)-Isoquinolinone, 6-methyl-1-phenyl-)

• Product name: 3(2H)-Isoquinolinone, 6-methyl-1-phenyl-
• CAS No: 89721-04-0
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 591663
• PubChem ID: 71325798

3(2H)-Isoquinolinone, 6-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 6-methyl-1-phenyl-
• 6-methyl-1-phenyl-2H-isoquinolin-3-one
• 89721-04-0
• DTXSID50755073
• 6-Methyl-1-phenylisoquinolin-3(2H)-one

• Inchi： InChI=1S/C16H13NO/c1-11-7-8-14-13(9-11)10-15(18)17-16(14)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,18)
• InChI Key： ILSRIVILSXVVNG-UHFFFAOYSA-N
• SMILES： CC1=CC2=CC(=O)NC(=C2C=C1)C3=CC=CC=C3

Computed Properties

• Exact Mass: 235.099714038g/mol
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų